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- InChI:
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InChI=1S/C50H83NO21/c1-20-7-12-50(51-15-20)21(2)32-28(72-50)14-26-24-6-5-22-13-23(8-10-48(22,3)25(24)9-11-49(26,32)4)65-45-40(63)37(60)41(31(18-54)68-45)69-47-43(71-46-39(62)36(59)34(57)29(16-52)66-46)42(35(58)30(17-53)67-47)70-44-38(61)33(56)27(55)19-64-44/h20-47,51-63H,5-19H2,1-4H3/t20-,21-,22-,23-,24+,25-,26-,27+,28-,29+,30+,31+,32-,33-,34+,35+,36-,37+,38+,39+,40+,41-,42-,43+,44-,45+,46-,47-,48-,49-,50?/m0/s1
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Tomatine analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
Tomatine, also known as a''-tomatidine or alpha -tomatine, belongs to the class of organic compounds known as steroidal saponins. These are saponins in which the aglycone moiety is a steroid. The steroidal aglycone is usually a spirostane, furostane, spirosolane, solanidane, or curcubitacin derivative. Tomatine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Tomatine has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, tomatine is primarily located in the cytoplasm. Outside of the human body, tomatine can be found in garden tomato, garden tomato (var. ), and potato. This makes tomatine a potential biomarker for the consumption of thes...